Cas no 2138232-61-6 (4-(1-bromo-2-methylpropan-2-yl)oxyoxane)

4-(1-Bromo-2-methylpropan-2-yl)oxyoxane is a brominated oxane derivative characterized by its reactive bromine substituent and sterically hindered ether linkage. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of complex ethers and alkylation reactions. The presence of the bromine atom enhances its utility in nucleophilic substitution reactions, while the oxane ring contributes to stability and controlled reactivity. Its structural features make it suitable for applications in pharmaceutical and agrochemical research, where selective functionalization is required. The compound is typically handled under inert conditions due to its sensitivity to moisture and potential reactivity. Proper storage and handling are essential to maintain its integrity.
4-(1-bromo-2-methylpropan-2-yl)oxyoxane structure
2138232-61-6 structure
Product Name:4-(1-bromo-2-methylpropan-2-yl)oxyoxane
CAS No:2138232-61-6
MF:C9H17BrO2
MW:237.134082555771
CID:6286278
PubChem ID:165487610
Update Time:2025-05-23

4-(1-bromo-2-methylpropan-2-yl)oxyoxane Chemical and Physical Properties

Names and Identifiers

    • 4-(1-bromo-2-methylpropan-2-yl)oxyoxane
    • EN300-1133030
    • 4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
    • 2138232-61-6
    • Inchi: 1S/C9H17BrO2/c1-9(2,7-10)12-8-3-5-11-6-4-8/h8H,3-7H2,1-2H3
    • InChI Key: AFBLEFVNIGEPAI-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)OC1CCOCC1

Computed Properties

  • Exact Mass: 236.04119g/mol
  • Monoisotopic Mass: 236.04119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 18.5Ų

4-(1-bromo-2-methylpropan-2-yl)oxyoxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1133030-0.05g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6 95%
0.05g
$768.0 2023-10-26
Enamine
EN300-1133030-0.1g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6 95%
0.1g
$804.0 2023-10-26
Enamine
EN300-1133030-0.25g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6 95%
0.25g
$840.0 2023-10-26
Enamine
EN300-1133030-0.5g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6 95%
0.5g
$877.0 2023-10-26
Enamine
EN300-1133030-1.0g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6
1g
$1256.0 2023-06-09
Enamine
EN300-1133030-2.5g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6 95%
2.5g
$1791.0 2023-10-26
Enamine
EN300-1133030-5.0g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6
5g
$3645.0 2023-06-09
Enamine
EN300-1133030-10.0g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6
10g
$5405.0 2023-06-09
Enamine
EN300-1133030-1g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6 95%
1g
$914.0 2023-10-26
Enamine
EN300-1133030-5g
4-[(1-bromo-2-methylpropan-2-yl)oxy]oxane
2138232-61-6 95%
5g
$2650.0 2023-10-26

Additional information on 4-(1-bromo-2-methylpropan-2-yl)oxyoxane

Comprehensive Overview of 4-(1-bromo-2-methylpropan-2-yl)oxyoxane (CAS No. 2138232-61-6)

The compound 4-(1-bromo-2-methylpropan-2-yl)oxyoxane (CAS No. 2138232-61-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This brominated ether derivative, characterized by its oxane (tetrahydropyran) ring and branched alkyl substituent, represents a versatile intermediate in synthetic chemistry. Researchers and industrial chemists are increasingly interested in this compound for its role in the development of advanced materials, pharmaceuticals, and agrochemicals.

One of the key structural features of 4-(1-bromo-2-methylpropan-2-yl)oxyoxane is the presence of both an ether linkage and a bromine atom, which makes it a valuable building block for further chemical transformations. The bromine substituent, in particular, offers excellent reactivity for nucleophilic substitution reactions, enabling the creation of more complex molecular architectures. This characteristic aligns well with current trends in green chemistry and sustainable synthesis, where efficient, atom-economical transformations are highly prized.

In the context of modern pharmaceutical research, compounds like 4-(1-bromo-2-methylpropan-2-yl)oxyoxane are being explored for their potential as intermediates in drug discovery programs. The pharmaceutical industry's growing focus on targeted drug delivery and small molecule therapeutics has created demand for novel heterocyclic compounds with improved bioavailability and metabolic stability. The oxane ring system in this compound may contribute to enhanced pharmacokinetic properties in derivative molecules, making it particularly interesting for medicinal chemistry applications.

From a materials science perspective, the unique combination of structural elements in CAS No. 2138232-61-6 suggests potential utility in the development of specialty polymers and functional materials. The compound's ability to serve as a cross-linking agent or polymerization initiator is being investigated in several academic and industrial laboratories. This aligns with current market demands for high-performance materials with tailored properties for electronics, coatings, and other advanced applications.

The synthesis and characterization of 4-(1-bromo-2-methylpropan-2-yl)oxyoxane have been subjects of recent methodological improvements. Modern flow chemistry techniques and catalytic processes are being applied to optimize its production, addressing industry needs for scalable and cost-effective manufacturing routes. These developments are particularly relevant given the increasing emphasis on process intensification and continuous manufacturing in the chemical sector.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the molecular structure and purity of the material, which are critical parameters for its various applications. The growing availability of sophisticated analytical instrumentation has facilitated more detailed studies of compounds like CAS No. 2138232-61-6, enabling researchers to fully understand their properties and potential uses.

In the context of environmental considerations, researchers are examining the biodegradation pathways and ecological impact of 4-(1-bromo-2-methylpropan-2-yl)oxyoxane and related compounds. This reflects broader societal concerns about chemical sustainability and the development of environmentally benign substances. The compound's fate in various environmental compartments is an active area of investigation, particularly in light of increasing regulatory scrutiny of industrial chemicals.

The commercial availability of 4-(1-bromo-2-methylpropan-2-yl)oxyoxane has expanded in recent years, with several specialty chemical suppliers now offering this material to the research community. This increased accessibility has accelerated its investigation across multiple disciplines, from organic synthesis to materials science. The compound's growing popularity is evidenced by its inclusion in numerous patent applications and scientific publications.

Future research directions for CAS No. 2138232-61-6 likely include exploration of its derivatives and analogs, optimization of synthetic routes, and detailed investigation of its physical and chemical properties. The compound's versatility suggests it may find applications in emerging fields such as molecular electronics, supramolecular chemistry, and catalysis. As synthetic methodologies continue to advance, the potential uses of this interesting molecule are expected to expand further.

From a regulatory perspective, 4-(1-bromo-2-methylpropan-2-yl)oxyoxane is subject to standard chemical safety protocols, and researchers working with this material should consult appropriate safety data sheets. Proper handling procedures and personal protective equipment are recommended when manipulating this compound in laboratory settings, consistent with general good laboratory practices for organic synthesis.

The scientific literature contains numerous examples of tetrahydropyran derivatives similar to CAS No. 2138232-61-6 being employed in diverse applications. This structural motif appears in natural products, pharmaceuticals, and functional materials, underscoring the importance of such compounds in modern chemistry. The specific substitution pattern in 4-(1-bromo-2-methylpropan-2-yl)oxyoxane offers unique opportunities for further derivatization and application development.

In conclusion, 4-(1-bromo-2-methylpropan-2-yl)oxyoxane represents an intriguing and potentially valuable chemical entity with multiple possible applications across chemistry-driven industries. Its continued study and development will likely yield new insights and practical uses, contributing to advancements in synthetic methodology, materials science, and pharmaceutical research. As the chemical industry evolves to meet 21st century challenges, compounds like this will play an important role in enabling innovative solutions.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.